N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)furan-2-carboxamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C18H11F2N3O2S/c19-11-8-13(20)16-15(9-11)26-18(22-16)23(10-12-4-1-2-6-21-12)17(24)14-5-3-7-25-14/h1-9H,10H2
• InChI Key: PBYYXNDOGIRPRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C4=CC=CO4
• Molecular Formula: C18H11F2N3O2S
• Molecular Weight: 371.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (benzothiazole and pyridine) would likely contribute to the compound’s stability. The difluorobenzo[d]thiazol-2-yl group might have an impact on the compound’s electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For instance, the carboxamide group could potentially undergo hydrolysis, and the aromatic rings might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms and aromatic rings might affect its polarity, solubility, and stability.

Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)furan-2-carboxamide have been synthesized and characterized in various studies. For instance, research on the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related compounds highlights the potential for creating diverse heterocyclic compounds with potential pharmacological applications (El-Essawy & Rady, 2011). Similarly, studies on the synthesis and reactivity of related benzo[e][1,3]benzothiazole compounds demonstrate the feasibility of obtaining thioamides through specific synthesis pathways, which could be relevant for designing compounds with desired biological or chemical properties (Aleksandrov & El’chaninov, 2017).

Environmental Applications

Research into the removal of heavy metals from industrial wastes using novel magnetic nanoadsorbents based on thiazolyl derivatives indicates the potential environmental applications of compounds with similar structures. The study by Zargoosh et al. (2015) showcases the use of a synthesized compound for the effective removal of Zn2+ and Cd2+ ions from industrial waste, highlighting the environmental significance of such molecules in pollution control and waste management practices (Zargoosh, Sohrabi, Abdolmaleki, & Firouz, 2015).

Antimicrobial and Anticancer Activities

The exploration of furan-2-carboxamide-bearing thiazole compounds for antimicrobial activity suggests potential applications in developing new antimicrobial agents. Cakmak et al. (2022) synthesized a thiazole-based heterocyclic amide and investigated its structure and antimicrobial activity, demonstrating its effectiveness against a range of microorganisms. This research underscores the potential of similar compounds in the development of new therapeutic agents with antimicrobial properties (Cakmak et al., 2022).